3-Hydroxy-3-methyl-2,3-dihydrobenzothiophene 1,1-Dioxide

• IUPAC Name: 3-methyl-1,1-dioxo-2H-1-benzothiophen-3-ol
• InChI: InChI=1S/C9H10O3S/c1-9(10)6-13(11,12)8-5-3-2-4-7(8)9/h2-5,10H,6H2,1H3
• InChI Key: FFPSODOPRLCEAD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CS(=O)(=O)C2=CC=CC=C21)O
• Molecular Formula: C9H10O3S
• DSSTOX Substance ID: DTXSID50514329
• Molecular Weight: 198.24 g/mol
• CAS RN: 62521-48-6

Description

3-Hydroxy-3-methyl-2,3-dihydrobenzothiophene 1,1-Dioxide, also known as HMBD, is a heterocyclic organic compound. It is a derivative of benzothiophene, which is a class of compounds widely used in the pharmaceutical industry. HMBD has gained significant attention in recent years due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Structural Studies

Research involving the synthesis of 3-Hydroxy-3-methyl-2,3-dihydrobenzothiophene 1,1-Dioxide and its derivatives has been documented. For example, Gronowitz et al. (1991) demonstrated the preparation of dihydrobenzo[b]thiophene 1,1-dioxides through the reaction of substituted 3-bromothiophene 1,1-dioxides with basic alumina, resulting in trisubstituted benzenes and other compounds with structures confirmed by X-ray crystallography (Gronowitz et al., 1991).

Optical and Thermal Properties

Hu et al. (2004) studied thiophene-bridged chromophores based on the heterocyclic acceptor 3-(dicyanomethylene)-2,3-dihydrobenzothiophene-1,1-dioxide. This research explored the relationship between the linear and second-order nonlinear optical properties and thermal stability of these compounds, offering insights into their potential applications in electrooptic technologies (Hu et al., 2004).

Biotransformation and Environmental Applications

Mormile and Atlas (1988) investigated the biodegradation of dibenzothiophene to 3-hydroxy-2-formyl benzothiophene, highlighting the potential environmental applications of these compounds in microbial degradation processes (Mormile & Atlas, 1988).

Chemical Reactivity and Applications

Étlis and Trofimov (1969) examined the reactivity of 3-hydroxythietane, a related compound, which upon oxidation yielded 3-hydroxythietane-1-oxide and other derivatives. This study provides insights into the chemical behavior and potential applications of similar sulfur-containing heterocycles (Étlis & Trofimov, 1969).

Medical and Pharmacological Potential

Matson (1990) described the synthesis of a compound starting with an isoxazole derivative, leading to the creation of 4-hydroxy-3-(5-methyl-3-isoxazolylcarbamoyl)-2-methyl-2H-1,2-benzothiazine 1,1-dioxide, which exhibited anti-inflammatory properties. This indicates potential medical or pharmacological applications for compounds within this chemical class (Matson, 1990).